Cas no 1805212-66-1 (2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole
• CAS No: 1805212-66-1
• MF: C₁₁H₁₀F₆S
• MW: 288.252522945404
• CID: 5038608
• Update Time: 2025-11-01

2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole

• Inchi： 1S/C11H10F6S/c1-3-6-4-7(10(12,13)14)9(11(15,16)17)8(5-6)18-2/h4-5H,3H2,1-2H3
• InChI Key： KDEPYBRPDHXNMV-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(CC)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 5
• Topological Polar Surface Area: 25.3

Additional information on 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole

Introduction to 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole (CAS No. 1805212-66-1)

2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole, identified by its Chemical Abstracts Service (CAS) number 1805212-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aromatic ethers characterized by the presence of sulfur and multiple trifluoromethyl groups, which contribute to its unique chemical properties and potential applications.

The molecular structure of 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole consists of a benzene ring substituted with two trifluoromethyl groups at the 2 and 3 positions, an ethyl thioether at the 5 position, and a methyl group at the 4 position. This arrangement imparts a high degree of electronic and steric complexity, making it a valuable scaffold for designing novel molecules with tailored biological activities. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and resistance to enzymatic degradation. Studies have demonstrated that the introduction of trifluoromethyl groups can significantly modulate the pharmacokinetic properties of drug candidates, leading to improved bioavailability and prolonged half-life. The compound’s ethyl thioanisole moiety further contributes to its versatility, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely used in medicinal chemistry for constructing complex molecular architectures.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. For instance, recent studies have highlighted its utility in generating small-molecule inhibitors that disrupt key signaling pathways involved in tumor progression. The compound’s ability to act as a precursor for heterocyclic derivatives has also been explored, with promising results in the development of antiviral and antimicrobial compounds.

The influence of fluorine atoms on electronic properties has been extensively studied in organic chemistry. In 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole, the electron-withdrawing nature of the trifluoromethyl groups induces a significant shift in the electron density distribution across the benzene ring. This modulation affects not only the reactivity of the molecule but also its interaction with biological targets. Such structural features are particularly valuable in designing molecules with high selectivity for specific receptors or enzymes.

Advances in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies on 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole have revealed that its rigid aromatic core provides a stable platform for binding to protein targets, while the fluorinated substituents improve interactions through hydrophobic and dipole-dipole forces. These insights have guided experimental efforts toward optimizing lead compounds for clinical development.

The synthesis of 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole presents unique challenges due to the sensitivity of fluorinated intermediates. However, modern synthetic methodologies have made significant strides in facilitating access to such compounds. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation (DoM) strategies have enabled efficient construction of complex fluorinated aromatic systems. These advances have not only improved yields but also reduced costs associated with producing high-value intermediates like this one.

Industrial applications of 2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole extend beyond pharmaceuticals into materials science. For example, its derivatives have been explored as components in liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. The combination of electronic rigidity provided by the benzene ring and tunable electronic properties introduced by fluorine substituents makes this class of compounds particularly attractive for advanced technological applications.

The environmental impact of fluorinated compounds is another critical consideration in their development and use. While these molecules offer numerous benefits in terms of stability and bioactivity, their persistence in ecosystems raises concerns about long-term effects. Ongoing research aims to balance these trade-offs by developing strategies for synthesizing fluorinated compounds that minimize environmental footprints while maintaining their desired properties.

In conclusion,2,3-Bis(trifluoromethyl)-5-(ethyl)thioanisole (CAS No. 1805212-66-1) represents a fascinating example of how structural complexity can be leveraged to create molecules with diverse applications across medicine and materials science. Its unique combination of electronic and steric features makes it a valuable building block for innovation， driving progress in both academic research and industrial development.